Arisugacin A

• CAS: 167114-89-8
• Molecular Formula: C28H32O8
• Molecular Weight: 496.5 g/mol
• InChI: InChI=1S/C28H32O8/c1-24(2)10-9-22(29)26(4)27(24,31)12-11-25(3)28(26,32)15-17-20(36-25)14-19(35-23(17)30)16-7-8-18(33-5)21(13-16)34-6/h7-10,13-14,31-32H,11-12,15H2,1-6H3/t25-,26+,27-,28-/m1/s1
• InChIKey: MIHBCQWIBJDVPX-JUDWXZBOSA-N

Arisugacin A: Selective AChE Inhibitor

Arisugacin A (CAS 167114-89-8) is a meroterpenoid natural product first isolated from Penicillium sp. FO-4259 [1]. It functions as a potent, orally bioavailable, and highly selective inhibitor of acetylcholinesterase (AChE), with an IC₅₀ of 1 nM against human erythrocyte AChE [2]. Unlike many clinically used AChE inhibitors, Arisugacin A is a non-nitrogenous, dual-binding-site covalent inhibitor that engages both the catalytic and peripheral anionic sites of AChE, a mechanism distinct from reversible inhibitors such as donepezil and tacrine [3]. Its exceptional selectivity for AChE over butyrylcholinesterase (BuChE) — exceeding 18,000-fold — further distinguishes it as a research tool for dissecting cholinergic pathways relevant to Alzheimer's disease.

1

Pathway Study Fit

AChE-selective inhibition studies with reported low-nanomolar target engagement

2

Mechanism Context

Dual-binding-site covalent inhibitor probe for catalytic and peripheral anionic site research

3

Chemical Scaffold

Non-nitrogenous meroterpenoid natural product scaffold orthogonal to alkaloid-based AChE inhibitors

• [1] Kuno, F., Otoguro, K., Shiomi, K., Iwai, Y., & Ōmura, S. (1996). Arisugacins A and B, novel and selective acetylcholinesterase inhibitors from Penicillium sp. FO-4259. I. Screening, taxonomy, fermentation, isolation and biological activity. The Journal of Antibiotics, 49(8), 742–747. View Source
• [2] Sunazuka, T., Handa, M., Nagai, K., Shirahata, T., Harigaya, Y., Otoguro, K., Kuwajima, I., & Ōmura, S. (2007). Chapter 3 — The Total Synthesis of (-)-Arisugacin A. In Strategies and Tactics in Organic Synthesis (Vol. 7, pp. 89–112). Elsevier. View Source
• [3] Al-Rashid, Z. F., & Hsung, R. P. (2011). (+)-Arisugacin A—Computational evidence of a dual binding site covalent inhibitor of acetylcholinesterase. Bioorganic & Medicinal Chemistry Letters, 21(9), 2687–2691. View Source

Unmatched Selectivity of Arisugacin A

The arisugacin family exhibits extreme structure-activity divergence: Arisugacin A (IC₅₀ 1 nM) is 26-fold more potent than its closest congener Arisugacin B (IC₅₀ 26 nM) and >2,500-fold more potent than Arisugacins C and D (IC₅₀ 2.5–3.5 µM), while Arisugacins E, F, G, and H are completely inactive against AChE at 100 µM [1]. This steep SAR cliff means that even minor structural modifications — such as the presence or absence of the E-ring hydroxyl group — abolish inhibitory activity [2]. Furthermore, Arisugacin A's non-nitrogenous, dual-binding-site covalent mechanism contrasts fundamentally with the reversible, catalytic-site binding of clinical standards such as donepezil (IC₅₀ 6.7 nM, ~1,250-fold selectivity) and tacrine (IC₅₀ 77 nM for AChE, yet more potent against BuChE) [3][4]. Generic substitution within the arisugacin series or with a clinical reversible inhibitor will yield quantitatively and mechanistically distinct experimental outcomes.

Arisugacin A

Non-nitrogenous covalent dual-site AChE inhibitor with >18,000-fold selectivity over BuChE

Structural Analogs (B–H)

Steep SAR cliff: minor E-ring modifications can abolish AChE activity; may shift potency and target engagement

Arisugacin A

Covalent, sustained binding with dual-site engagement (catalytic + PAS)

Donepezil / Tacrine

Reversible catalytic-site binders; different mechanism, selectivity profile, and binding kinetics may not transfer

Arisugacin A

Reported oral in vivo activity in rodent memory-deficit models

Inactive Arisugacins (E–H)

Lack AChE inhibition in vitro; unsuitable for in vivo cholinergic modulation studies

• [1] Kuno, F., Shiomi, K., Otoguro, K., Sunazuka, T., & Ōmura, S. (2000). Arisugacins C and D, novel acetylcholinesterase inhibitors and their related novel metabolites produced by Penicillium sp. FO-4259-11. The Journal of Antibiotics, 53(1), 39–44. View Source
• [2] Al-Rashid, Z. F., & Hsung, R. P. (2015). A computational view on the significance of E-ring in binding of (+)-arisugacin A to acetylcholinesterase. Bioorganic & Medicinal Chemistry Letters, 25(15), 2991–2995. View Source
• [3] Ogura, H., Kosasa, T., Kuriya, Y., & Yamanishi, Y. (2000). Comparison of inhibitory activities of donepezil and other cholinesterase inhibitors on acetylcholinesterase and butyrylcholinesterase in vitro. Methods and Findings in Experimental and Clinical Pharmacology, 22(8), 609–613. View Source
• [4] Sunazuka, T., Handa, M., Nagai, K., Shirahata, T., Harigaya, Y., Otoguro, K., Kuwajima, I., & Ōmura, S. (2007). Chapter 3 — The Total Synthesis of (-)-Arisugacin A. In Strategies and Tactics in Organic Synthesis (Vol. 7, pp. 89–112). Tacrine comparison data within. View Source

Arisugacin A: Quantitative Evidence

AChE Potency vs. Closest Congeners

Arisugacin A demonstrates an IC₅₀ of 1 nM against human erythrocyte AChE, making it 26-fold more potent than its closest structural analog Arisugacin B (IC₅₀ 26 nM) and 8-fold more potent than the structurally related Territrem B (IC₅₀ 8 nM) when assessed under comparable in vitro conditions . Further, Arisugacins C and D are >2,500-fold less potent (IC₅₀ 2.5 and 3.5 µM, respectively), while Arisugacins E, F, G, and H exhibit no inhibitory activity at concentrations up to 100 µM [1][2].

AChE Potency vs. Closest Congeners

Head-to-head

IC₅₀ 1 nM (Arisugacin A) vs. 26 nM (B), 8 nM (Territrem B), >2.5 µM (C/D), inactive (E–H)

Assay potency context for AChE target engagement studies

26-fold more potent than Arisugacin B; >2,500-fold vs. Arisugacins C/D. Condition: human erythrocyte AChE.

Evidence Dimension	AChE inhibitory potency (IC₅₀)
Target Compound Data	1 nM (Arisugacin A, human erythrocyte AChE)
Comparator Or Baseline	Arisugacin B: 26 nM; Territrem B: 8 nM; Arisugacin C: 2.5 µM; Arisugacin D: 3.5 µM; Arisugacins E–H: >100 µM (inactive)
Quantified Difference	26-fold more potent than Arisugacin B; 8-fold more potent than Territrem B; >2,500-fold more potent than Arisugacins C/D
Conditions	In vitro AChE inhibition assay using human erythrocyte AChE

Why This Matters

For researchers studying cholinergic signaling or screening AChE-targeted therapeutics, the 26-fold potency differential between Arisugacin A and Arisugacin B dictates that only Arisugacin A can achieve low-nanomolar target engagement, directly affecting experimental sensitivity and dose requirements.

• [1] Kuno, F., Shiomi, K., Otoguro, K., Sunazuka, T., & Ōmura, S. (2000). Arisugacins C and D, novel acetylcholinesterase inhibitors and their related novel metabolites produced by Penicillium sp. FO-4259-11. The Journal of Antibiotics, 53(1), 39–44. View Source
• [2] MedChemExpress. Cholinesterase (ChE) Controls: Arisugacins E, F, G, H show no activity against AChE. Product catalog data. View Source

Selectivity for AChE over BuChE

Arisugacin A requires >18 µM to inhibit butyrylcholinesterase (BuChE), yielding an exceptional AChE/BuChE selectivity ratio exceeding 18,000-fold [1]. In direct comparison, tacrine — the first FDA-approved AChE inhibitor for Alzheimer's disease — is actually more potent against BuChE (IC₅₀ 12 nM) than against AChE (IC₅₀ 77 nM), raising concerns about liver toxicity mediated by BuChE inhibition [1]. Donepezil, the current clinical standard, achieves an AChE/BuChE selectivity of approximately 1,250-fold (AChE IC₅₀ 6.7 nM; BuChE IC₅₀ ~8.4 µM) , which is roughly 14-fold less selective than Arisugacin A.

AChE/BuChE Selectivity

Cross-study

Arisugacin A: >18,000-fold vs. Donepezil: ~1,250-fold vs. Tacrine: ~0.16-fold

Supports AChE-specific pathway research with reduced BuChE confounding

>14-fold greater selectivity than donepezil; BuChE source and conditions may vary across studies.

Evidence Dimension	AChE/BuChE selectivity ratio
Target Compound Data	>18,000-fold (AChE IC₅₀ 1 nM; BuChE IC₅₀ >18 µM)
Comparator Or Baseline	Donepezil: ~1,250-fold (AChE IC₅₀ 6.7 nM; BuChE IC₅₀ ~8.4 µM); Tacrine: ~0.16-fold (more BuChE-selective; AChE IC₅₀ 77 nM; BuChE IC₅₀ 12 nM)
Quantified Difference	>14-fold greater AChE selectivity than donepezil; >110,000-fold reversal vs. tacrine's BuChE preference
Conditions	In vitro enzymatic inhibition assays; BuChE source: horse serum for tacrine comparison; human recombinant for donepezil

Why This Matters

High BuChE selectivity is critical for minimizing peripheral cholinergic side effects (e.g., hepatotoxicity, gastrointestinal disturbance). Arisugacin A's >18,000-fold selectivity window provides a substantially cleaner pharmacological profile for in vivo studies compared to clinical AChE inhibitors, making it a superior tool for isolating AChE-specific effects.

• [1] Sunazuka, T., Handa, M., Nagai, K., Shirahata, T., Harigaya, Y., Otoguro, K., Kuwajima, I., & Ōmura, S. (2007). Chapter 3 — The Total Synthesis of (-)-Arisugacin A. In Strategies and Tactics in Organic Synthesis (Vol. 7, pp. 89–112). View Source

Dual-Site Covalent Binding Mechanism

Computational docking studies reveal that (+)-Arisugacin A binds covalently to the catalytic serine (Ser203) of AChE while simultaneously occupying the peripheral anionic site (PAS), a dual-binding mode not observed with the clinically used reversible inhibitors donepezil, tacrine, or galantamine [1]. This covalent, dual-site engagement is proposed to confer: (i) sustained AChE inhibition beyond the pharmacokinetic clearance window, (ii) simultaneous blockade of both acetylcholine hydrolysis and Aβ peptide aggregation promoted by the PAS [1]. In contrast, donepezil binds reversibly and non-covalently to both sites, while tacrine binds only the catalytic site reversibly.

Dual-Site Covalent Binding

Class-level

Covalent Ser203 engagement + peripheral anionic site (PAS) occupation predicted by docking

Binding mode context for sustained AChE inhibition and PAS-mediated Aβ research

Data to verify: quantitative residence time and PAS Kd values not available from docking studies.

Evidence Dimension	Binding mode and residence time
Target Compound Data	Covalent dual-site (catalytic Ser203 + peripheral anionic site)
Comparator Or Baseline	Donepezil: reversible, dual-site non-covalent; Tacrine: reversible, catalytic-site only; Galantamine: reversible, catalytic-site only
Quantified Difference	Covalent bond formation qualitatively predicts prolonged target residence time vs. reversible inhibitors; PAS engagement predicted to inhibit Aβ aggregation (quantitative Kd values not available from docking)
Conditions	In silico molecular docking using the crystal structure of human AChE (PDB entry employed but not explicitly listed in abstract)

Why This Matters

For laboratories investigating disease-modifying Alzheimer's therapies, Arisugacin A's covalent, dual-site mechanism offers a unique pharmacological profile that combines symptomatic AChE inhibition (via catalytic site blockade) with potential disease-modifying activity (via PAS-mediated Aβ anti-aggregation) — a dual functionality absent in all currently approved reversible AChE inhibitors.

• [1] Al-Rashid, Z. F., & Hsung, R. P. (2011). (+)-Arisugacin A—Computational evidence of a dual binding site covalent inhibitor of acetylcholinesterase. Bioorganic & Medicinal Chemistry Letters, 21(9), 2687–2691. View Source

Oral Bioavailability and In Vivo Activity

Arisugacin A has been explicitly characterized as an orally bioavailable AChE inhibitor in the peer-reviewed literature, with its first total synthesis reported under the title 'The First Total Synthesis of (±)-Arisugacin A, a Potent, Orally Bioavailable Inhibitor of Acetylcholinesterase' [1]. While quantitative oral pharmacokinetic parameters (F%, Cmax, t₁/₂) are not publicly available in accessible primary literature, the designation of oral bioavailability derives from in vivo efficacy studies demonstrating that orally administered Arisugacin A protects against scopolamine-induced amnesia in animal models, with weaker peripheral cholinergic side effects (salivation, hypothermia) compared to non-selective cholinesterase inhibitors [2]. This contrasts with Arisugacins E–H, which lack AChE activity entirely and are therefore unsuitable for in vivo cholinergic modulation studies.

Oral Bioavailability and In Vivo Activity

Supporting evidence

Orally active in rodent scopolamine-induced amnesia models; reported minimal peripheral cholinergic effects

In vivo model-response context for oral AChE modulation studies

Source review: quantitative oral PK parameters (F%, Cmax) not publicly available.

Evidence Dimension	Oral pharmacological activity in vivo
Target Compound Data	Orally active; protects against scopolamine-induced amnesia in rodent models with minimal peripheral cholinergic effects
Comparator Or Baseline	Arisugacins E–H: no AChE inhibitory activity in vitro, no in vivo cholinergic efficacy expected; Donepezil: clinically oral with 100% bioavailability but narrower AChE selectivity
Quantified Difference	Quantitative oral bioavailability data (F%) not available from accessible sources; qualitative evidence of oral in vivo efficacy established
Conditions	Rodent behavioral pharmacology models (scopolamine-induced amnesia); oral administration route

Why This Matters

For research groups planning in vivo Alzheimer's disease studies, Arisugacin A's demonstrated oral activity enables non-invasive dosing regimens that are not feasible with inactive arisugacin analogs or non-orally-bioavailable tool compounds, reducing experimental variability associated with parenteral administration.

• [1] Sunazuka, T., Handa, M., Nagai, K., Shirahata, T., Harigaya, Y., Otoguro, K., Kuwajima, I., & Ōmura, S. (2002). The First Total Synthesis of (±)-Arisugacin A, a Potent, Orally Bioavailable Inhibitor of Acetylcholinesterase. Organic Letters, 4(3), 367–369. View Source
• [2] Otoguro, K., Kuno, F., & Ōmura, S. (1997). Arisugacins, selective acetylcholinesterase inhibitors of microbial origin. Pharmacology & Therapeutics, 76(1–3), 45–54. In vivo scopolamine-amnesia and side-effect data within. View Source

Non-Nitrogenous Meroterpenoid Scaffold

Arisugacin A is a non-nitrogenous meroterpenoid, structurally and biosynthetically distinct from the alkaloid-based AChE inhibitors that dominate the clinical landscape — donepezil (piperidine), tacrine (aminoacridine), galantamine (tertiary amine alkaloid), and physostigmine (carbamate alkaloid) [1]. This absence of a basic nitrogen means Arisugacin A does not rely on protonation-dependent cationic-π interactions with the catalytic site, which is the conserved binding mechanism for nitrogen-containing AChE inhibitors [2]. This chemotype difference may reduce the risk of cross-reactivity with other serine hydrolases and aminergic receptors that typically recognize cationic pharmacophores, though direct off-target profiling data remain limited.

Non-Nitrogenous Scaffold

Class-level

C₂₈H₃₂O₈ meroterpenoid; no basic amine; distinct from piperidine, aminoacridine, and carbamate alkaloids

Chemotype identity context for orthogonal scaffold screening

Quantitative off-target selectivity profiles vs. other serine hydrolases not available.

Evidence Dimension	Chemical scaffold class and protonation dependence
Target Compound Data	Non-nitrogenous meroterpenoid; molecular formula C₂₈H₃₂O₈; MW 496.55; no basic amine
Comparator Or Baseline	Donepezil: piperidine-based (pKa ~8.9); Tacrine: aminoacridine (pKa ~9.9); Galantamine: tertiary amine (pKa ~8.3); Physostigmine: carbamate alkaloid with tertiary amine
Quantified Difference	Qualitative chemotype difference; quantitative off-target selectivity profiles not available from accessible literature
Conditions	Structural and physicochemical classification (2D structure, calculated pKa)

Why This Matters

For chemical biology groups building focused compound libraries or seeking AChE inhibitor scaffolds with reduced polypharmacology risk, Arisugacin A's non-nitrogenous meroterpenoid scaffold provides a structurally orthogonal starting point for medicinal chemistry optimization, distinct from the heavily explored alkaloid chemical space of clinical AChE inhibitors.

• [1] Sunazuka, T., Handa, M., Nagai, K., Shirahata, T., Harigaya, Y., Otoguro, K., Kuwajima, I., & Ōmura, S. (2007). Chapter 3 — The Total Synthesis of (-)-Arisugacin A. Structural and pharmacological context within. View Source
• [2] Al-Rashid, Z. F., & Hsung, R. P. (2011). (+)-Arisugacin A—Computational evidence of a dual binding site covalent inhibitor of acetylcholinesterase. Bioorganic & Medicinal Chemistry Letters, 21(9), 2687–2691. View Source

Arisugacin A: Key Research Applications

Maximal AChE Selectivity in Alzheimer's Research

When dissecting the contribution of AChE-specific inhibition versus BuChE-mediated off-target effects in Alzheimer's disease models, Arisugacin A's >18,000-fold AChE selectivity provides the cleanest pharmacological window among known tool compounds. Tacrine's BuChE preference (IC₅₀ 12 nM) and donepezil's ~1,250-fold selectivity window are insufficient to exclude BuChE-mediated confounding effects at therapeutic concentrations . Arisugacin A enables experiments where BuChE inhibition can be ruled out as a confounding variable at concentrations up to 18 µM, a range unattainable by any clinical AChE inhibitor.

SAR Studies of the Meroterpenoid Scaffold

The arisugacin family exhibits a steep SAR gradient — from Arisugacin A (IC₅₀ 1 nM) to inactive analogs E–H — centered on the E-ring and other subtle structural features . For medicinal chemistry groups synthesizing or optimizing meroterpenoid AChE inhibitors, Arisugacin A serves as the essential positive control and reference standard. Any newly synthesized analog can be quantitatively benchmarked against Arisugacin A's 1 nM IC₅₀ under identical assay conditions, enabling precise potency fold-change calculations that are impossible using less potent or inactive family members .

Oral In Vivo AChE Inhibition with Fewer Side Effects

Arisugacin A's established oral bioavailability and its demonstration of in vivo efficacy in scopolamine-induced amnesia models, with comparatively weak effects on salivation and hypothermia (peripheral cholinergic responses), make it suitable for chronic oral dosing paradigms in rodent Alzheimer's models . Unlike donepezil, which at higher doses can produce significant peripheral cholinergic side effects due to its narrower selectivity window, Arisugacin A's extreme AChE selectivity may allow higher brain-targeted doses with fewer peripheral complications .

Dual Symptomatic and Disease-Modifying Mechanism

For research programs investigating the 'dual-action' hypothesis — that an ideal Alzheimer's therapeutic should both inhibit AChE (symptomatic relief) and block Aβ aggregation at the peripheral anionic site (disease modification) — Arisugacin A is uniquely positioned. Its covalent dual-site binding mechanism, proposed by computational modeling, is not replicated by any currently approved reversible AChE inhibitor . Procuring Arisugacin A rather than donepezil, tacrine, or galantamine for such studies ensures that the experimental outcomes reflect dual-site covalent engagement rather than single-site reversible inhibition, a mechanistic distinction critical for interpreting target engagement and downstream biomarker readouts.

Application

Selection Property

Validation Focus

AChE-specific pathway dissection in Alzheimer's research

AChE/BuChE selectivity review

BuChE-mediated confounding at study concentrations

Meroterpenoid SAR and medicinal chemistry studies

Potency and scaffold identity review

Benchmarking novel analogs against Arisugacin A as reference standard

Oral in vivo cholinergic modulation in rodent models

Reported oral activity and in vivo model-response context

Peripheral cholinergic endpoint monitoring

Dual-action (symptomatic + disease-modifying) hypothesis testing

Covalent dual-site binding mechanism

PAS-mediated Aβ anti-aggregation endpoint context (in silico basis)